Cas no 903547-13-7 (Aspernigerin)

• Product Name: Aspernigerin
• CAS No: 903547-13-7
• MF: C₂₆H₃₂N₄O₂
• MW: 432.557886123657
• CID: 6643719
• PubChem ID: 11561081
• Update Time: 2024-03-02

Aspernigerin Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[4-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]piperazin-1-yl]ethanone
• Quinoline, 1,1'-[1,4-piperazinediylbis(1-oxo-2,1-ethanediyl)]bis[1,2,3,4-tetrahydro-
• DTXSID201129332
• 903547-13-7
• Z50119371
• Aspernigerin
• CHEBI:198117

• Inchi： 1S/C26H32N4O2/c31-25(29-13-5-9-21-7-1-3-11-23(21)29)19-27-15-17-28(18-16-27)20-26(32)30-14-6-10-22-8-2-4-12-24(22)30/h1-4,7-8,11-12H,5-6,9-10,13-20H2
• InChI Key： YGKRJEXYSRSPEU-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC(N2C3C=CC=CC=3CCC2)=O)CC1)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 432.25252628g/mol
• Monoisotopic Mass: 432.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines